Cas no 2266-48-0 (Ethyl 2,2-difluoro-3-oxobutanoate)

• Product Name: Ethyl 2,2-difluoro-3-oxobutanoate
• CAS No: 2266-48-0
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• CID: 42697
• PubChem ID: 7019019
• Update Time: 2025-04-18

Ethyl 2,2-difluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl-2,2-difluoroacetoacetate
• 2,2-Difluoroacetoacetic acid ethyl ester
• Ethyl 2,2-difluoro-3-oxobutanoate
• Ethyl 2,2-difluoroacetoacetate
• 2,2-Difluor-acetessigsaeure-aethylester
• 2,2-DIFLUORO-3-OXOBUTYRIC ACID ETHYL ESTER
• 2,2-difluoro-acetoacetic acid ethyl ester
• ethyl 2,2-difluoro-3-oxo-butanoate
• NXMSOLWESKBEJJ-UHFFFAOYSA-N
• Ethyl 2,2-difluoroacetoacetate, AldrichCPR
• ethyl 2, 2-difluoro-3-oxobutanoate
• DTXSID00427056
• AMINOTRI(METHYLENEPHOSPHONICACID)PENTASODIUMSALT
• MFCD00190633
• AKOS005207272
• 2266-48-0
• ETHYL2,2-DIFLUORO-3-OXOBUTANOATE
• FT-0625882
• SCHEMBL125138
• AM20080913
• EN300-153092
• A4842
• 2,2-DIFLUORO-3-OXO-BUTYRIC ACID ETHYL ESTER
• Butanoic acid, 2,2-difluoro-3-oxo-, ethyl ester

• MDL： MFCD00190633
• Inchi： 1S/C6H8F2O3/c1-3-11-5(10)6(7,8)4(2)9/h3H2,1-2H3
• InChI Key： NXMSOLWESKBEJJ-UHFFFAOYSA-N
• SMILES： FC(C(C)=O)(C(=O)OCC)F
• BRN： 1769592

Computed Properties

• Exact Mass: 166.04400
• Monoisotopic Mass: 166.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 162°C
• Flash Point: 162°C
• Refractive Index: 1.4070
• PSA: 43.37000
• LogP: 0.77380
• Solubility: Unable or difficult to mix
• Vapor Pressure: 2.3±0.3 mmHg at 25°C

Ethyl 2,2-difluoro-3-oxobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Hazard Category Code： 10-36/38
• Safety Instruction： S16-S26-S36
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/38
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives